Cas no 1198094-97-1 (3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1198094-97-1
• MF: C₁₄H₁₆BF₃N₂O₂
• MW: 312.095253944397
• MDL: MFCD12922777
• CID: 1072468
• PubChem ID: 329772017
• Update Time: 2025-11-02

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine
• 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine
• I02-4262
• YXB09497
• CS-0175730
• 1198094-97-1
• AKOS015842234
• 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine, AldrichCPR
• 5-Trifluoromethylpyrrolo[2,3-b]pyridine-3-boronic acid, pinacol ester
• MFCD12922777
• DTXSID40674067

• MDL： MFCD12922777
• Inchi： 1S/C14H16BF3N2O2/c1-12(2)13(3,4)22-15(21-12)10-7-20-11-9(10)5-8(6-19-11)14(16,17)18/h5-7H,1-4H3,(H,19,20)
• InChI Key： ZHMRWVDGJNATPM-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C2C(=C1)C(B1OC(C)(C)C(C)(C)O1)=CN2)(F)F

Computed Properties

• Exact Mass: 312.12600
• Monoisotopic Mass: 312.1256924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.1Ų

Experimental Properties

• PSA: 47.14000
• LogP: 2.88090

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine (CAS No. 1198094-97-1): A Versatile Boron-Containing Heterocyclic Compound

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine (CAS No. 1198094-97-1) is a highly valuable boron-containing heterocyclic compound that has gained significant attention in pharmaceutical research and material science. This compound features a unique combination of a pyrrolopyridine core, a trifluoromethyl group, and a pinacol boronate ester moiety, making it particularly useful in various synthetic applications.

The growing interest in boron-based compounds in drug discovery has made this molecule particularly relevant. Researchers are increasingly focusing on boronic acid derivatives due to their ability to form reversible covalent bonds with biological targets, a property that's revolutionizing the development of enzyme inhibitors and receptor modulators. The trifluoromethyl group in this compound enhances its metabolic stability and membrane permeability, addressing key challenges in modern drug design.

In the field of Suzuki-Miyaura cross-coupling reactions, this compound serves as an excellent building block. The pinacol boronate ester group provides exceptional stability while maintaining good reactivity, making it ideal for constructing complex molecular architectures. Recent studies have highlighted its potential in creating novel heterocyclic pharmaceuticals, particularly in oncology and CNS drug development where pyrrolopyridine derivatives show remarkable biological activity.

The compound's CAS No. 1198094-97-1 has become a frequent search term among medicinal chemists exploring boron-based drug candidates. Its unique structure offers solutions to common problems in drug development, such as improving bioavailability and target selectivity. The presence of both electron-withdrawing (trifluoromethyl) and electron-donating (boronate) groups creates interesting electronic properties that researchers are exploiting in materials science applications.

From a synthetic chemistry perspective, 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine represents an important advancement in heterocyclic boron chemistry. Its stability under various reaction conditions makes it particularly valuable for multi-step syntheses. The compound's growing popularity reflects broader trends in pharmaceutical research, where fluorinated heterocycles and boron-containing motifs are becoming increasingly important.

Recent patent literature reveals that derivatives of this compound are being investigated for their potential in treating various conditions. While specific therapeutic applications are still under investigation, the structural features of this molecule align well with current strategies in targeted drug design. The pyrrolopyridine scaffold is known to interact with multiple biological targets, and the addition of the boronate ester group opens new possibilities for creating selective inhibitors.

In material science, researchers are exploring applications of this compound in developing novel organic electronic materials. The combination of aromatic systems with boron centers creates interesting optoelectronic properties that could be useful in OLED technology and organic semiconductors. The trifluoromethyl group contributes to enhanced thermal and oxidative stability, addressing key challenges in material durability.

The synthesis and applications of CAS No. 1198094-97-1 continue to be active areas of research, with new publications appearing regularly in top chemistry journals. As the pharmaceutical industry places greater emphasis on structure-activity relationships and rational drug design, compounds like this are becoming essential tools for medicinal chemists. The ability to perform selective transformations on both the boronate ester and pyrrolopyridine portions of the molecule makes it particularly versatile.

Quality control and characterization of this compound require specialized analytical techniques. Advanced methods such as NMR spectroscopy (particularly 11B NMR), mass spectrometry, and X-ray crystallography are typically employed to confirm its structure and purity. These analytical challenges reflect the compound's complex nature and the precision required in its handling and application.

Looking forward, 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine is poised to play an increasingly important role in both pharmaceutical and materials research. Its unique combination of structural features addresses multiple current challenges in these fields, from improving drug-like properties to creating advanced functional materials. As research continues, we can expect to see more innovative applications emerging for this versatile compound.